Cas no 2138250-81-2 ((4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine)
(4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine Chemical and Physical Properties
Names and Identifiers
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- 2138250-81-2
- (4-methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine
- EN300-800567
- (4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine
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- Inchi: 1S/C12H27NO2/c1-11(9-12(2,3)15-5)10-13-7-6-8-14-4/h11,13H,6-10H2,1-5H3
- InChI Key: ZZXKSEXAOINUGN-UHFFFAOYSA-N
- SMILES: O(C)C(C)(C)CC(C)CNCCCOC
Computed Properties
- Exact Mass: 217.204179104g/mol
- Monoisotopic Mass: 217.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 30.5Ų
(4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800567-1.0g |
(4-methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine |
2138250-81-2 | 95% | 1.0g |
$1714.0 | 2024-05-21 | |
| Enamine | EN300-800567-0.05g |
(4-methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine |
2138250-81-2 | 95% | 0.05g |
$1440.0 | 2024-05-21 | |
| Enamine | EN300-800567-0.1g |
(4-methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine |
2138250-81-2 | 95% | 0.1g |
$1508.0 | 2024-05-21 | |
| Enamine | EN300-800567-0.25g |
(4-methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine |
2138250-81-2 | 95% | 0.25g |
$1577.0 | 2024-05-21 | |
| Enamine | EN300-800567-0.5g |
(4-methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine |
2138250-81-2 | 95% | 0.5g |
$1646.0 | 2024-05-21 | |
| Enamine | EN300-800567-2.5g |
(4-methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine |
2138250-81-2 | 95% | 2.5g |
$3362.0 | 2024-05-21 | |
| Enamine | EN300-800567-5.0g |
(4-methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine |
2138250-81-2 | 95% | 5.0g |
$4972.0 | 2024-05-21 | |
| Enamine | EN300-800567-10.0g |
(4-methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine |
2138250-81-2 | 95% | 10.0g |
$7373.0 | 2024-05-21 |
(4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on (4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine
Introduction to (4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine (CAS No. 2138250-81-2)
The compound (4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine, identified by the CAS registry number 2138250-81-2, is a complex organic amine with a unique structure that combines two distinct amine groups and multiple methoxy substituents. This compound has garnered attention in various fields due to its potential applications in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and industrial purposes.
The molecular structure of (4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine consists of a pentyl chain with methoxy and methyl substituents at specific positions, coupled with a propyl chain that also bears a methoxy group. This combination of functional groups imparts unique chemical properties, including enhanced solubility in organic solvents and the ability to form stable complexes with metal ions. These characteristics make it an attractive candidate for use in catalysis and drug delivery systems.
Recent studies have explored the role of this compound in enhancing the bioavailability of drugs through its ability to form lipid-soluble complexes with hydrophilic molecules. For instance, researchers have demonstrated that (4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine can act as a carrier for poorly water-soluble drugs, significantly improving their absorption rates in vivo. This application holds promising implications for the development of more effective pharmaceutical formulations.
In the field of agrochemistry, this compound has been investigated for its potential as a plant growth regulator. Experimental data suggest that it can stimulate root development in crops under stress conditions, such as drought or nutrient deficiency. This property could be particularly valuable in sustainable agriculture practices aimed at improving crop resilience and yield.
The synthesis of (4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine involves a multi-step process that typically includes alkylation and condensation reactions. Recent innovations in catalytic methods have streamlined this synthesis, reducing production costs and minimizing environmental impact. These advancements underscore the importance of continuous research in optimizing chemical manufacturing processes.
From a materials science perspective, this compound has shown potential as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under mild conditions makes it suitable for applications requiring high thermal stability and mechanical strength. Emerging research is exploring its use in developing eco-friendly materials that can replace traditional petroleum-based products.
In conclusion, (4-Methoxy-2,4-dimethylpentyl)(3-methoxypropyl)amine (CAS No. 2138250-81-2) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and recent research breakthroughs highlight its significance as a valuable tool in modern chemistry and materials science.
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